N-Isopropylcyclopentanamine

• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: N-propan-2-ylcyclopentanamine
• InChI: InChI=1S/C8H17N/c1-7(2)9-8-5-3-4-6-8/h7-9H,3-6H2,1-2H3
• InChI Key: HGEXOWFANSIFAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1CCCC1

Description

N-Isopropylcyclopentanamine is a useful research compound. Its molecular formula is C8H17N and its molecular weight is 127.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Peariman's catalyst (20% w/w palladium hydroxide-on-carbon) (1.5 g) was added to a solution of cyclopentylamine (15 ml, 0.21 mol) in acetone (200 ml). The reaction mixture was stirred under an atmosphere of hydrogen gas at 414 kPa (60 psi). After stirring for 16 hours the reaction mixture was filtered through Arbocel (trade mark) and the solvent removed under reduced pressure to give the title compound (15 ml) as a thin oil.

Synthesis routes and methods II

Procedure details

Sodium triacetoxyborohydride (33.76 g, 0.16 mol) was added to a solution of cyclopentylamine (15 ml, 0.15 mol) in acetone (500 ml). The reaction mixture was stirred at room temperature for 24 hr then the solvent was removed and the reaction mixture was partitioned between ethyl acetate (400 ml) and 2M aqueous sodium hydroxide (150 ml). The organic layer was separated, dried (anhydrous magnesium sulphate) and evaporated under reduced pressure to give the title compound (12 g) as a liquid.